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Compound of Interest

Compound Name: BMS-243117

Cat. No.: B1667187 Get Quote

This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals using

BMS-243117 in high-throughput screening (HTS) applications.

Frequently Asked Questions (FAQs)
Q1: What is BMS-243117 and what is its primary mechanism of action?

A1: BMS-243117 is a potent and selective, benzothiazole-based inhibitor of p56Lck (Lck), a

lymphocyte-specific protein tyrosine kinase.[1][2] Its mechanism of action involves binding to

the ATP-binding site of Lck, which prevents the transfer of phosphate to its downstream

substrates, thereby inhibiting T-cell signaling and proliferation.[1]

Q2: What is the primary cellular effect of BMS-243117?

A2: The primary cellular effect of BMS-243117 is the inhibition of T-cell proliferation. It has

been shown to inhibit anti-CD3/anti-CD28 induced proliferation of human peripheral blood T-

cells (PBL) with an IC50 of 1.1 μM.[1][2]

Q3: What are the key in-vitro potency values for BMS-243117?

A3: BMS-243117 is a highly potent inhibitor of the Lck enzyme with an IC50 of 4 nM in

biochemical assays.[1][2] Its cellular potency is demonstrated by an IC50 of 1.1 μM for the

inhibition of T-cell proliferation.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667187?utm_src=pdf-interest
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.medchemexpress.com/bms-243117.html
https://www.medchemexpress.com/search.html?q=BMS%20243117&ft=&fa=&fp=
https://www.medchemexpress.com/bms-243117.html
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.medchemexpress.com/bms-243117.html
https://www.medchemexpress.com/search.html?q=BMS%20243117&ft=&fa=&fp=
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.benchchem.com/product/b1667187?utm_src=pdf-body
https://www.medchemexpress.com/bms-243117.html
https://www.medchemexpress.com/search.html?q=BMS%20243117&ft=&fa=&fp=
https://www.medchemexpress.com/bms-243117.html
https://www.medchemexpress.com/search.html?q=BMS%20243117&ft=&fa=&fp=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: What is the Lck signaling pathway targeted by BMS-243117?

A4: Lck is a critical kinase in the T-cell receptor (TCR) signaling pathway. Upon TCR activation,

Lck phosphorylates the immunoreceptor tyrosine-based activation motifs (ITAMs) of the CD3

complex, which leads to the recruitment and activation of another kinase, ZAP-70. This initiates

a signaling cascade that results in T-cell activation, cytokine production, and proliferation. By

inhibiting Lck, BMS-243117 effectively blocks this entire downstream cascade.

Lck Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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